Propan-2-yl 6-(3-bromo-5-methoxy-4-propoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate

• Molecular Formula: C19H25BrN2O4S
• Molecular Weight: 457.4 g/mol
• IUPAC Name: propan-2-yl 4-(3-bromo-5-methoxy-4-propoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C19H25BrN2O4S/c1-6-7-25-17-13(20)8-12(9-14(17)24-5)16-15(18(23)26-10(2)3)11(4)21-19(27)22-16/h8-10,16H,6-7H2,1-5H3,(H2,21,22,27)
• InChI Key: SNFZGBUWMRHAIU-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=C(C=C1Br)C2C(=C(NC(=S)N2)C)C(=O)OC(C)C)OC

Description

Propan-2-yl 6-(3-bromo-5-methoxy-4-propoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Propan-2-yl 6-(3-bromo-5-methoxy-4-propoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. It may also modulate the immune response, leading to reduced inflammation.
Biochemical and Physiological Effects:
Propan-2-yl 6-(3-bromo-5-methoxy-4-propoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune response. However, further studies are needed to fully understand the effects of this compound on the human body.

Advantages and Limitations for Lab Experiments

Propan-2-yl 6-(3-bromo-5-methoxy-4-propoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and its antitumor and anti-inflammatory properties make it a promising compound for further research. However, its mechanism of action is not fully understood, and further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for the research on Propan-2-yl 6-(3-bromo-5-methoxy-4-propoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate. One potential direction is to study its effects on other types of cancer cells and inflammatory conditions. Another direction is to investigate its safety and efficacy in human clinical trials. Additionally, researchers may explore the potential of this compound as a lead compound for the development of new drugs with antitumor and anti-inflammatory properties.

Synthesis Methods

Propan-2-yl 6-(3-bromo-5-methoxy-4-propoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis method involves the reaction of 3-bromo-5-methoxy-4-propoxybenzaldehyde with thiosemicarbazide, followed by the reaction of the resulting product with 2-methyl-3-oxobutanoic acid ethyl ester. The final product is obtained through the reaction of the intermediate product with isopropyl alcohol and sulfuric acid.

Scientific Research Applications

Propan-2-yl 6-(3-bromo-5-methoxy-4-propoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate has shown potential applications in various scientific research fields. It has been studied for its antitumor and anti-inflammatory properties. Studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation in various animal models.